![molecular formula C10H12IN5 B1322277 1-cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 330794-31-5](/img/structure/B1322277.png)
1-cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Cat. No. B1322277
Key on ui cas rn:
330794-31-5
M. Wt: 329.14 g/mol
InChI Key: KNIKEMBOLNWAAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642604B2
Procedure details
A solution of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (400 mg, 1.53 mmol) and K2CO3 (1 g, 6 mmol) in DMF (5 ml) was stirred at room temperature under an argon atomosphere. Iodocyclopentane (1.0 g, 0.0084 mol) was added with a syringe. Reaction was refluxed under argon atmosphere for 2 hours. Solid K2CO3 was removed by filtration. Solvent was partially removed in vacuo. Sodium citrate (50 ml) was added and reaction was extracted with EtOAc. Organic phases concentrated in vacuo and purified using silica gel column chromatography [MeOH—CH2Cl2, 5:95] yielding BA80 (300 mg, 60% yield). ESI-MS (M+H)+ m/z calcd 330.0, found 330.0.
Yield
60%
Identifiers
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REACTION_CXSMILES
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[I:1][C:2]1[C:10]2[C:5](=[N:6][CH:7]=[N:8][C:9]=2[NH2:11])[NH:4][N:3]=1.C([O-])([O-])=O.[K+].[K+].I[CH:19]1[CH2:23][CH2:22][CH2:21][CH2:20]1>CN(C=O)C>[CH:19]1([N:4]2[C:5]3=[N:6][CH:7]=[N:8][C:9]([NH2:11])=[C:10]3[C:2]([I:1])=[N:3]2)[CH2:23][CH2:22][CH2:21][CH2:20]1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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400 mg
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Type
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reactant
|
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Smiles
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IC1=NNC2=NC=NC(=C21)N
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Name
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|
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Quantity
|
1 g
|
|
Type
|
reactant
|
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
1 g
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Type
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reactant
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Smiles
|
IC1CCCC1
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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Reaction
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was refluxed under argon atmosphere for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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Solid K2CO3 was removed by filtration
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CUSTOM
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Type
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CUSTOM
|
|
Details
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Solvent was partially removed in vacuo
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ADDITION
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Type
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ADDITION
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|
Details
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Sodium citrate (50 ml) was added
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CUSTOM
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Type
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CUSTOM
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|
Details
|
reaction
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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was extracted with EtOAc
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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Organic phases concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
purified
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CUSTOM
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Type
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CUSTOM
|
|
Details
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yielding BA80 (300 mg, 60% yield)
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Outcomes
Product
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Name
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|
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Type
|
|
|
Smiles
|
C1(CCCC1)N1N=C(C=2C1=NC=NC2N)I
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
